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4-Amino-2-chloro-6,7-

dimethoxyquinazoline

Cat. No.: B018945 Get Quote

Introduction

4-Amino-2-chloro-6,7-dimethoxyquinazoline is a heterocyclic organic compound that serves

as a crucial intermediate in the synthesis of a wide range of biologically active molecules.[1][2]

Its quinazoline core is a privileged structure in medicinal chemistry, appearing in numerous

compounds with diverse pharmacological activities.[3] This molecule is particularly significant

as a common precursor for several generic antihypertensive drugs, including prazosin,

doxazosin, and alfuzosin, which act as α1-adrenoceptor antagonists.[4][5] Furthermore, it is a

key building block for developing kinase inhibitors, especially those targeting the Epidermal

Growth Factor Receptor (EGFR) pathway in anticancer drug discovery.[6][7] Recent studies

have also explored its potential as an anti-Alzheimer's agent.[8] This guide provides an in-

depth look at its structure, properties, synthesis, and applications for researchers and

professionals in drug development.

Chemical Structure and Physicochemical Properties
The fundamental structure of 4-Amino-2-chloro-6,7-dimethoxyquinazoline consists of a

pyrimidine ring fused to a benzene ring, forming the quinazoline core. This core is substituted

with an amino group at position 4, a chlorine atom at position 2, and two methoxy groups at

positions 6 and 7.

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)

IUPAC Name
2-chloro-6,7-

dimethoxyquinazolin-4-amine
[2][9]

CAS Number 23680-84-4 [2][9]

Molecular Formula C₁₀H₁₀ClN₃O₂ [9][10]

Molecular Weight 239.66 g/mol [9][10]

Appearance
White to off-white or pale

yellow crystalline powder
[6][10]

Melting Point 262-268 °C (decomposition) [10]

Solubility

Insoluble in water; Soluble in

DMSO, DMF, and

dichloromethane

[6]

SMILES String COc1cc2nc(Cl)nc(N)c2cc1OC [2]

InChI Key
HWIIAAVGRHKSOJ-

UHFFFAOYSA-N
[2][9]

Synthesis Pathways
The synthesis of 4-Amino-2-chloro-6,7-dimethoxyquinazoline is a multi-step process that

often starts from more accessible precursors like veratrole or substituted anthranilic acid. A

common and established route involves the chlorination and subsequent amination of a 2,4-

dihydroxyquinazoline intermediate.

A generalized synthetic workflow is outlined below.
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Substituted Anthranilic Acid
or its Amide

2,4-Dihydroxy-6,7-dimethoxyquinazoline

  Sodium Cyanate

2,4-Dichloro-6,7-dimethoxyquinazoline

  POCl₃ / PCl₅

4-Amino-2-chloro-6,7-dimethoxyquinazoline

  Anhydrous Ammonia / THF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

